Cas no 1378809-91-6 (methyl 2-(azetidin-3-ylidene)acetate;hydrochloride)

• Product Name: methyl 2-(azetidin-3-ylidene)acetate;hydrochloride
• CAS No: 1378809-91-6
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD20682089
• CID: 5100125
• PubChem ID: 135392321
• Update Time: 2026-03-03

methyl 2-(azetidin-3-ylidene)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(azetidin-3-ylidene)acetate hydrochloride
• methyl 2-(azetidin-3-ylidene)acetate;hydrochloride

• MDL： MFCD20682089
• Inchi： 1S/C6H9NO2.ClH/c1-9-6(8)2-5-3-7-4-5;/h2,7H,3-4H2,1H3;1H
• InChI Key： NCYVLUNNKUYSMA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)/C=C1\CNC\1.[H]Cl

Additional information on methyl 2-(azetidin-3-ylidene)acetate;hydrochloride

Methyl 2-(azetidin-3-ylidene)acetate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1378809-91-6, commonly referred to as methyl 2-(azetidin-3-ylidene)acetate hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methyl 2-(azetidin-3-ylidene)acetate moiety, combined with the hydrochloride salt, makes it a versatile compound for various research and industrial purposes.

Recent studies have highlighted the importance of methyl 2-(azetidin-3-ylidene)acetate hydrochloride in the synthesis of bioactive molecules. Its structure, featuring a four-membered azetidine ring, provides a rigid framework that can be exploited for designing drugs with specific pharmacokinetic profiles. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of complex molecules, including those with potential therapeutic applications in oncology and neurodegenerative diseases.

The synthesis of methyl 2-(azetidin-3-ylidene)acetate hydrochloride involves a multi-step process that often includes nucleophilic substitution and cyclization reactions. These steps are optimized to ensure high yield and purity, which are critical for its use in advanced chemical studies. The compound's stability under various reaction conditions has been thoroughly investigated, making it a reliable building block in organic synthesis.

In terms of applications, methyl 2-(azetidin-3-ylidene)acetate hydrochloride has shown promise in medicinal chemistry as a precursor for developing enzyme inhibitors. For instance, recent research has focused on its role in inhibiting kinases, which are key targets in cancer therapy. The ability of this compound to modulate enzyme activity without causing significant toxicity makes it an attractive candidate for drug discovery programs.

Moreover, the hydrochloride form of this compound is particularly advantageous due to its improved solubility in aqueous media. This property facilitates its use in biological assays and pharmacokinetic studies. Researchers have also explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging the stereochemical properties of the azetidine ring to construct enantiomerically pure compounds.

From a structural perspective, methyl 2-(azetidin-3-ylidene)acetate exhibits interesting electronic characteristics that influence its reactivity. The conjugation between the methyl ester group and the azetidine ring enhances its ability to participate in various chemical transformations. This makes it a valuable tool for exploring novel reaction pathways and mechanisms.

In conclusion, methyl 2-(azetidin-3-ylidene)acetate hydrochloride (CAS No. 1378809-91-6) is a versatile and intriguing compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, coupled with favorable chemical properties, positions it as an essential molecule for advancing drug discovery and development efforts.